1-(3,5-Dimethylphenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C19H20FN3O2/c1-12-6-13(2)8-15(7-12)21-19(25)22-16-10-18(24)23(11-16)17-5-3-4-14(20)9-17/h3-9,16H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key: UGVQGRMWVSGNOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H20FN3O2
• Molecular Weight: 341.4 g/mol

Description

1-(3,5-Dimethylphenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea is a chemical compound that belongs to the class of urea derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Receptor Binding and Pharmacology

• 5-HT2C Receptors Mediation: A study explored the role of 5-HT2C receptors in mediating penile erections in rats, demonstrating the involvement of similar urea compounds in neuropharmacological processes (Millan et al., 1997).

Skin Penetration Enhancement

• Enhancing Skin Penetration: Research on urea analogues, including compounds structurally related to the specified molecule, has shown their effectiveness in enhancing skin penetration of certain drugs, highlighting their potential in transdermal drug delivery systems (Williams & Barry, 1989).

Neuropharmacology

• Effects on CB1 Receptor Modulation: A study investigated the effects of an allosteric antagonist similar in structure to the specified compound on CB1 receptor modulation in the cerebellum, contributing to our understanding of cannabinoid receptor pharmacology (Wang et al., 2011).

Structural Analysis

• Crystal Structure Analysis: The crystal structure of chlorfluazuron, a compound closely related to the specified molecule, was analyzed, providing insights into the structural aspects of such chemicals which can be vital for designing more effective compounds (Cho et al., 2015).

Molecular Self-Assembly

• Study on Molecular Self-Assembly: Research on the complexation-induced unfolding of heterocyclic ureas has been conducted, shedding light on the molecular interactions and self-assembly processes relevant to the specified compound (Corbin et al., 2001).

Role in Eating Disorders

• Influence on Eating Behaviors: Studies have been conducted on compounds structurally similar to the specified molecule to understand their influence on compulsive food consumption, which is crucial in the context of eating disorders (Piccoli et al., 2012).